Cas no 105897-13-0 (2-(3,5-dinitrophenyl)sulfanylethanol)
105897-13-0 structure
Product Name:2-(3,5-dinitrophenyl)sulfanylethanol
CAS No:105897-13-0
MF:C8H8N2O5S
MW:244.224520683289
CID:1162369
PubChem ID:4913150
Update Time:2025-04-20
2-(3,5-dinitrophenyl)sulfanylethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dinitrophenyl)sulfanylethanol
- ACMC-20m970
- Ethanol, 2-[(3,5-dinitrophenyl)thio]-
- SBB013919
- ZERO/006183
- ZINC04343594
- 2-(3,5-dinitrophenylthio)ethan-1-ol
- CTK0G4423
- AC1NKGUY
- 2-(3,5-dinitrophenylthio)ethanol
- ACMC-20m970; Ethanol, 2-[(3,5-dinitrophenyl)thio]-; SBB013919; ZERO/006183; ZINC04343594; 2-(3,5-dinitrophenylthio)ethan-1-ol; CTK0G4423; AC1NKGUY; 2-(3,5-dinitrophenylthio)ethanol;
- UFNOXBTYOMAHDT-UHFFFAOYSA-N
- 1-Ethanol, 2-[(3,5-dinitrophenyl)thio]-
- DTXSID50406755
- 2-[(3,5-dinitrophenyl)sulfanyl]ethan-1-ol
- AKOS016347485
- 105897-13-0
-
- Inchi: 1S/C8H8N2O5S/c11-1-2-16-8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5,11H,1-2H2
- InChI Key: UFNOXBTYOMAHDT-UHFFFAOYSA-N
- SMILES: S(CCO)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 244.01539253g/mol
- Monoisotopic Mass: 244.01539253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 137Ų
Experimental Properties
- PSA: 137.17000
- LogP: 2.63380
2-(3,5-dinitrophenyl)sulfanylethanol Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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